N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-fluoroisonicotinamide

• IUPAC Name: N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-3-fluoropyridine-4-carboxamide
• InChI: InChI=1S/C14H16FN3O4/c15-11-9-16-4-3-10(11)14(21)17-5-7-22-8-6-18-12(19)1-2-13(18)20/h3-4,9H,1-2,5-8H2,(H,17,21)
• InChI Key: GFAZHFCGBVFLFL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCOCCNC(=O)C2=C(C=NC=C2)F
• Molecular Formula: C14H16FN3O4
• Molecular Weight: 309.29 g/mol

Description

“N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-fluoroisonicotinamide” is a chemical compound that has been studied for its potential therapeutic properties. It is a hybrid pyrrolidine-2,5-dione derivative.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a pyrrolidine-2,5-dione group, which is a key feature of this class of compounds. The exact molecular structure is not provided in the search results.

Scientific Research Applications

Anticonvulsant Properties

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Anti-Fibrotic Activity

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Antibacterial Potential

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Mechanism of Action

The compound has shown potent anticonvulsant properties in animal seizure models. The most plausible mechanism of action involves the inhibition of calcium currents mediated by Cav 1.2 (L-type) channels.

Safety and Hazards

The safety profile of the compound is favorable, with negligible hepatotoxicity. It also shows relatively weak inhibition of CYP3A4, CYP2D6, and CYP2C9 isoforms of cytochrome P450, compared to reference compounds.

Future Directions

The promising in vivo activity profile and drug-like properties of this compound make it an interesting candidate for further preclinical development. More research is needed to fully understand its potential therapeutic applications and long-term safety profile.